Cas no 2677885-75-3 (1,6-Naphthyridine-7-carbonitrile, 1,2-dihydro-2-oxo-)

• Product Name: 1,6-Naphthyridine-7-carbonitrile, 1,2-dihydro-2-oxo-
• CAS No: 2677885-75-3
• MF: C₉H₅N₃O
• MW: 171.155501127243
• CID: 5175323
• PubChem ID: 153821496
• Update Time: 2025-07-26

1,6-Naphthyridine-7-carbonitrile, 1,2-dihydro-2-oxo- Chemical and Physical Properties

Names and Identifiers

• 1,6-Naphthyridine-7-carbonitrile, 1,2-dihydro-2-oxo-
• F71008
• SCHEMBL23705465
• 2677885-75-3
• 2-oxo-1H-1,6-naphthyridine-7-carbonitrile
• 2-OXO-1,2-DIHYDRO-1,6-NAPHTHYRIDINE-7-CARBONITRILE
• DB-407107
• PS-17622
• SY322615
• 1,2-dihydro-2-oxo-1,6-Naphthyridine-7-carbonitrile

• Inchi： 1S/C9H5N3O/c10-4-7-3-8-6(5-11-7)1-2-9(13)12-8/h1-3,5H,(H,12,13)
• InChI Key： GCOFTITZZQZNPR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=NC(C#N)=C2)C=CC1=O

Computed Properties

• Exact Mass: 171.043261791g/mol
• Monoisotopic Mass: 171.043261791g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 301
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 65.8Ų

Additional information on 1,6-Naphthyridine-7-carbonitrile, 1,2-dihydro-2-oxo-

Introduction to 1,6-Naphthyridine-7-carbonitrile, 1,2-dihydro-2-oxo (CAS No. 2677885-75-3)

The compound 1,6-Naphthyridine-7-carbonitrile, 1,2-dihydro-2-oxo (CAS No. 2677885-75-3) represents a significant advancement in the field of pharmaceutical chemistry and medicinal biology. This heterocyclic compound, characterized by its naphthyridine core structure, has garnered considerable attention due to its unique chemical properties and potential applications in drug discovery and therapeutic development. The naphthyridine scaffold is a privileged structure in medicinal chemistry, known for its versatility in forming stable interactions with biological targets, making it a valuable building block for designing novel bioactive molecules.

In recent years, the exploration of 1,6-Naphthyridine-7-carbonitrile, 1,2-dihydro-2-oxo has been driven by its promising pharmacological profile. The presence of a cyano group at the 7-position and a lactam moiety at the 2-position introduces specific electronic and steric features that can modulate binding affinity and selectivity. This compound has been extensively studied in virtual screening and high-throughput screening campaigns as a potential scaffold for inhibitors of various enzyme targets implicated in human diseases.

One of the most compelling aspects of 1,6-Naphthyridine-7-carbonitrile, 1,2-dihydro-2-oxo is its role in the development of kinase inhibitors. Kinases are a large family of enzymes that play critical roles in cell signaling pathways and are frequently dysregulated in cancer and other diseases. The naphthyridine core is known to exhibit favorable interactions with ATP-binding pockets of kinases, making it an ideal candidate for designing potent inhibitors. Preclinical studies have demonstrated that derivatives of this compound can exhibit inhibitory activity against multiple kinases, including those involved in tumor growth and metastasis.

Furthermore, the chemical synthesis of 1,6-Naphthyridine-7-carbonitrile, 1,2-dihydro-2-oxo has been optimized to achieve high yields and purity. Advanced synthetic methodologies have been employed to construct the naphthyridine ring system efficiently. These synthetic routes often involve multi-step sequences that include cyclization reactions, nucleophilic substitutions, and functional group transformations. The optimization of these synthetic pathways not only facilitates the production of the compound on a larger scale but also allows for structural modifications to explore new pharmacophores.

The pharmacokinetic properties of 1,6-Naphthyridine-7-carbonitrile, 1,2-dihydro-2-oxo have also been evaluated in preclinical models. These studies aim to assess its absorption, distribution, metabolism, excretion (ADME) profile to determine its suitability for further development into a clinical candidate. Initial data suggest that the compound exhibits reasonable oral bioavailability and metabolic stability, which are crucial factors for drug candidates entering clinical trials.

Recent research has also highlighted the potential of 1,6-Naphthyridine-7-carbonitrile, 1,2-dihydro-2-oxo as a tool compound in biochemical assays. Its ability to interact with specific protein targets makes it useful for developing enzyme-based assays that can screen for new inhibitors or modulators. Such assays are essential in drug discovery pipelines for identifying lead compounds with high affinity and selectivity.

The versatility of 1,6-Naphthyridine-7-carbonitrile, 1,2-dihydro-2-oxo extends beyond kinase inhibition. Studies have shown that derivatives of this compound can exhibit activity against other biological targets such as bacterial enzymes involved in DNA replication and repair. This broad spectrum of activity makes it an attractive candidate for developing novel antibiotics or antiviral agents against resistant pathogens.

In conclusion,1,Naphthyridine -carbonyl group at position 7 enhances its binding interactions with biological targets while the lactam moiety at position 2 contributes to structural stability and bioavailability, making it a promising candidate for further pharmacological investigation. The continued exploration of this compound and its derivatives is expected to yield novel therapeutic agents with significant clinical applications.